Cas no 946287-91-8 (N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-4-fluoro-2-methylbenzene-1-sulfonamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-4-fluoro-2-methylbenzene-1-sulfonamide
• CAS No: 946287-91-8
• MF: C₂₁H₂₈FN₃O₃S
• MW: 421.528727531433
• CID: 5514233
• Update Time: 2025-06-13

N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-4-fluoro-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(dimethylamino)phenyl]-2-morpholin-4-ylethyl]-4-fluoro-2-methylbenzenesulfonamide
• N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-4-fluoro-2-methylbenzene-1-sulfonamide

• Inchi： 1S/C21H28FN3O3S/c1-16-14-18(22)6-9-21(16)29(26,27)23-15-20(25-10-12-28-13-11-25)17-4-7-19(8-5-17)24(2)3/h4-9,14,20,23H,10-13,15H2,1-3H3
• InChI Key： VYPNGXSHICXQOY-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=C(N(C)C)C=C2)N2CCOCC2)(=O)=O)=CC=C(F)C=C1C

Additional information on N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-4-fluoro-2-methylbenzene-1-sulfonamide

Recent Advances in the Study of N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-4-fluoro-2-methylbenzene-1-sulfonamide (CAS: 946287-91-8)

The compound N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-4-fluoro-2-methylbenzene-1-sulfonamide (CAS: 946287-91-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties. The following research briefing provides an overview of the latest findings related to this compound, highlighting its relevance in drug discovery and development.

Recent studies have focused on the compound's interaction with specific biological targets, particularly in the context of cancer therapy. Preliminary in vitro assays have demonstrated that N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-4-fluoro-2-methylbenzene-1-sulfonamide exhibits potent inhibitory effects on certain kinase enzymes involved in cell proliferation and survival pathways. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors. Furthermore, molecular docking simulations have provided insights into the binding modes of this sulfonamide derivative, revealing key interactions with active site residues of target proteins.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's pharmacokinetic profile. Studies conducted in animal models have shown favorable absorption and distribution characteristics, with moderate plasma protein binding and acceptable metabolic stability. However, challenges related to its solubility and bioavailability have been identified, prompting researchers to explore formulation strategies to optimize its delivery. These efforts include the development of prodrug derivatives and nanoparticle-based delivery systems to enhance its therapeutic efficacy.

The safety and toxicity profile of N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-4-fluoro-2-methylbenzene-1-sulfonamide have also been evaluated in recent preclinical studies. Acute and subchronic toxicity assessments in rodent models have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses. However, further studies are required to fully characterize its long-term toxicity and potential off-target effects. These findings underscore the importance of continued research to validate its clinical potential.

In conclusion, the compound N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-4-fluoro-2-methylbenzene-1-sulfonamide (CAS: 946287-91-8) represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural attributes and demonstrated biological activity make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacokinetic properties, elucidating its full spectrum of biological targets, and advancing it through the drug development pipeline. The insights gained from these efforts may pave the way for novel therapeutic interventions in oncology and other disease areas.